Cas no 66800-53-1 (Butanamide, N-[2-(4-hydroxyphenyl)ethyl]-)

• Product Name: Butanamide, N-[2-(4-hydroxyphenyl)ethyl]-
• CAS No: 66800-53-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 395751
• PubChem ID: 17949580
• Update Time: 2025-04-19

Butanamide, N-[2-(4-hydroxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[2-(4-hydroxyphenyl)ethyl]-
• N-[2-(4-hydroxyphenyl)ethyl]butanamide
• N-butanoyltyramine
• SCHEMBL2724897
• AKOS010245707
• CHEBI:166900
• 66800-53-1
• DTXSID40591700

• Inchi： 1S/C12H17NO2/c1-2-3-12(15)13-9-8-10-4-6-11(14)7-5-10/h4-7,14H,2-3,8-9H2,1H3,(H,13,15)
• InChI Key： UCELBUIXQQYTKJ-UHFFFAOYSA-N
• SMILES： O=C(CCC)NCCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids